Cas no 1323150-58-8 (Tricyclo[3.3.1.13,7]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-
• CAS No: 1323150-58-8
• MF: C₂₂H₃₈ClNO₃
• MW: 400
• CID: 5520473
• PubChem ID: 52953446
• Update Time: 2026-03-10

Tricyclo[3.3.1.13,7]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-
• 1323150-58-8
• G65071
• CCDDUNSOCJMIJL-UHFFFAOYSA-N
• SCHEMBL16146596
• 2-(Adamantan-1-yl)-N-(2-(2-((6-chlorohexyl)oxy)ethoxy)ethyl)acetamide
• 2-((3r,5r,7r)-Adamantan-1-yl)-N-(2-(2-((6-chlorohexyl)oxy)ethoxy)ethyl)acetamide
• 2-(adamantan-1-yl)-N-(2-{2-[(6-chlorohexyl)oxy]ethoxy}ethyl)acetamide

• Inchi： 1S/C22H38ClNO3/c23-5-3-1-2-4-7-26-9-10-27-8-6-24-21(25)17-22-14-18-11-19(15-22)13-20(12-18)16-22/h18-20H,1-17H2,(H,24,25)
• InChI Key： CCDDUNSOCJMIJL-UHFFFAOYSA-N
• SMILES： C12(CC(NCCOCCOCCCCCCCl)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 399.2540218g/mol
• Monoisotopic Mass: 399.2540218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 551.6±40.0 °C(Predicted)
• pka: 15.95±0.46(Predicted)

Additional information on Tricyclo[3.3.1.13,7]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-

Tricyclo[3.3.1.1³,⁷]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-: A Comprehensive Overview

The compound Tricyclo[3.3.1.1³,⁷]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]-, with the CAS number 1323150-58-8, is a highly specialized organic compound with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its tricyclic structure, which provides unique physical and chemical properties, making it an interesting subject for both academic research and industrial applications.

The molecular structure of this compound consists of a tricyclo[3.3.1.1³,⁷]decane ring system, which is a bicyclic framework with three fused rings. This structure is further functionalized with an acetamide group at the 1-position of the tricyclo system and an N-substituted ethyl group that includes a 6-chlorohexyl ether moiety. The presence of the chlorinated hexyl group introduces additional complexity to the molecule, potentially influencing its solubility, reactivity, and interaction with other chemical species.

Recent studies have focused on the synthesis and characterization of similar tricyclic compounds to explore their potential in drug delivery systems and as building blocks for advanced materials. The unique geometry of the tricyclo system has been shown to enhance molecular stability and bioavailability in certain contexts, making it a promising candidate for pharmaceutical applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving cycloaddition reactions or ring-closing metathesis techniques. The incorporation of the 6-chlorohexyl group typically involves nucleophilic substitution reactions, where the chloride acts as a leaving group to facilitate the formation of ether linkages with ethylene glycol derivatives.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help in troubleshooting during the synthesis process.

One of the most intriguing aspects of this compound is its potential application in polymer chemistry as a crosslinking agent or as a monomer for synthesizing advanced polymers with tailored mechanical properties. The tricyclic structure can serve as a rigid unit within polymer networks, enhancing their thermal stability and mechanical strength.

Additionally, recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound using density functional theory (DFT). These simulations provide valuable insights into its interaction with other molecules and its potential role in catalytic processes or as a ligand in coordination chemistry.

In conclusion, Tricyclo[3.3.1.1³,⁷]decane-1-acetamide, N-[2-[2-[(6-chlorohexyl)oxy]ethoxy]ethyl]- represents a fascinating example of how complex molecular architectures can be designed to meet specific functional requirements in modern chemistry. Its unique combination of structural features makes it a valuable tool for advancing research in materials science and pharmaceutical development.